Cas no 1401-55-4 (Tannic acid)

• Product Name: Tannic acid
• CAS No: 1401-55-4
• MF: C₇₆H₅₂O₄₆
• MW: 1701.1985
• MDL: MFCD00066397
• CID: 41318
• PubChem ID: 329751144
• Update Time: 2025-07-23

Tannic acid Chemical and Physical Properties

Names and Identifiers

• Tannic acid
• Chinese tannin
• Gallotannic acid
• Gallotannin
• Galloylglucose
• Glycerite
• Penta NM digalloyl glucose
• Quebracho
• Tannin
• Tannins
• CHINESE TANNIN NF
• Tannicacid(Technical)
• TANNIN(TANNIC ACID)(RG)
• TANNIN(TANNIC ACID)(RG) PrintBack
• PH Dane-salt
• tannin extract
• Gallotannin Tannin
• Tannic Acid (AS)
• Tannic acid, ACS reagent
• tannic
• Brewtan
• sweetgum
• Vitanil B
• Taic acid
• Brewtan SI
• acid,tannic
• Chinese gallotannin
• MLS001335996
• SMR000857330
• DSSTox_CID_6076
• DSSTox_RID_78006
• DSSTox_GSID_26076
• Quebracho extract
• Tanninum
• tannic-acid
• Gallotannin; Tannin
• C76H52O46
• Tannin (Tannic acid)
• Tannic acid, technical
• Tannic acid, technical grade
• MLS001335995
• Tannic acid, SAJ first grade
• GTPL4319
• BDBM60986
• Tanni
• Silicon dioxide
• BETA-D-GLUCOSE PENTAKIS[3,4-DIHYDROXY-5-[(3,4,5-TRIHYDROXYBENZOYL)OXY]BENZOATE]
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl]3,4,5-trihydroxybenzoate
• HY-135530
• MFCD00066397
• NS00093444
• CAS-1401-55-4
• NCGC00186054-02
• LRBQNJMCXXYXIU-PPKXGCFTSA-N
• beta-D-Glucose pentakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
• cid_16129778
• C17409
• Tannic acid, puriss., meets analytical specification of USP, powder
• .Beta.-D-glucopyranose, pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
• FEMA No. 3042
• (2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
• A901485
• 1401-55-4
• s3951
• EINECS 226-562-9
• Tannic acid, Source: Chinese natural gall nuts
• Tannic acid, United States Pharmacopeia (USP) Reference Standard
• (2R,3R,4S,5R,6S)-4,5,6-tris({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)-2-[({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)methyl]oxan-3-yl 3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]benzoate
• BDBM50442879
• NSC-758670
• NCGC00095101-01
• 5424-20-4
• AKOS015951319
• CHEBI:81066
• Tannic acid, puriss., 95.0%
• CCG-270692
• Tannicum acidum
• CHEMBL506247
• Tannic acid, Vetec(TM) reagent grade
• Q-201780
• DTXSID00892987
• Tox21_300079
• Asian holly oak nutgall
• [2,3-Dihydroxy-5-[[3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• Tox21_111422
• CS-0113395
• NSC-656273
• NSC656273
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• NCGC00253925-01
• Q427956
• NCGC00186054-01
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxy-benzoyl]oxy]tetrahydropyran-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• SCHEMBL409692
• Tannic acid, tested according to Ph.Eur.
• TANNICACID
• DA-51833

• MDL： MFCD00066397
• Inchi： 1S/C76H52O46/c77-32-1-22(2-33(78)53(32)92)67(103)113-47-16-27(11-42(87)58(47)97)66(102)112-21-52-63(119-72(108)28-12-43(88)59(98)48(17-28)114-68(104)23-3-34(79)54(93)35(80)4-23)64(120-73(109)29-13-44(89)60(99)49(18-29)115-69(105)24-5-36(81)55(94)37(82)6-24)65(121-74(110)30-14-45(90)61(100)50(19-30)116-70(106)25-7-38(83)56(95)39(84)8-25)76(118-52)122-75(111)31-15-46(91)62(101)51(20-31)117-71(107)26-9-40(85)57(96)41(86)10-26/h1-20,52,63-65,76-101H,21H2/t52-,63-,64+,65-,76+/m1/s1
• InChI Key： LRBQNJMCXXYXIU-PPKXGCFTSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C1=C([H])C(=C(C(=C1[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])=O)OC(C1=C([H])C(=C(C(=C1[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])=O)OC(C1=C([H])C(=C(C(=C1[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])=O)OC(C1=C([H])C(=C(C(=C1[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])=O)OC(C1=C([H])C(=C(C(=C1[H])OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])O[H])=O
• BRN： 8186396

Computed Properties

• Exact Mass: 1700.17000
• Monoisotopic Mass: 1700.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 122
• Rotatable Bond Count: 31
• Complexity: 3570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 970
• XLogP3: 6.2
• Topological Polar Surface Area: 778
• Molecular Weight: 1701.2

Experimental Properties

• Color/Form: Yellow or brownish yellow amorphous loose powder
• Density: 1.2965 (rough estimate)
• Melting Point: 218 °C (lit.)
• Boiling Point: 862.78°C (rough estimate)
• Flash Point: Fahrenheit: 390.2 ° f
  Celsius: 199 ° c
  
• Refractive Index: 1.7040 (estimate)
• Solubility: ethanol: soluble100mg/mL, yellow to brown
• Water Partition Coefficient: 250G/L(20ºC)
• Stability/Shelf Life: Stable. Incompatible with metallic salts, strong oxidizing agents, iron and other heavy metals.
• PSA: 777.98000
• LogP: 4.83810
• Odor: FAINT CHARACTERISTIC ODOR
• FEMA: 3042 | TANNIC ACID (QUERCUS SPP.)
• Merck: 14,9052
• Sensitiveness: Air & Light Sensitive
• Solubility: Soluble in water and ethanol. Almost insoluble in ether, benzene, chloroform and petroleum ether

Tannic acid Security Information

• Signal Word：Warning
• Hazard Statement： H412,H303
• Warning Statement： P273,P312,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： S24/25; S36; S26; S36/37/39; S22
• RTECS：WW5075000
• Hazardous Material Identification：
• Risk Phrases：R40
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on Tannic acid

Tannic Acid (1401-55-4): Chemical Properties and Pharmacological Applications

Tannic acid (CAS 1401-55-4), a naturally occurring polyphenolic compound, has garnered significant attention in the fields of chemistry, biology, and medicine due to its versatile properties. Structurally, it consists of a glucose core esterified with multiple gallic acid units, which contribute to its potent antioxidant and anti-inflammatory effects. Researchers have extensively studied its chelating abilities, enabling it to bind metal ions and proteins, making it valuable in drug formulation and delivery systems. In recent years, its role in cancer therapy has been explored, particularly in inhibiting tumor angiogenesis and inducing apoptosis. Additionally, tannic acid's antimicrobial properties against drug-resistant pathogens align with the growing demand for novel antibiotics. Its low toxicity profile further enhances its appeal for biomedical applications, positioning it as a promising candidate for nutraceuticals and pharmaceutical adjuvants.

Tannic Acid (1401-55-4) in Drug Delivery Systems

The unique molecular structure of tannic acid (1401-55-4) has made it a focal point in advanced drug delivery research. Its ability to form stable complexes with polymers and nanoparticles has been leveraged to create pH-responsive carriers, which release therapeutics selectively in diseased tissues (e.g., tumors). Studies highlight its role in enhancing the bioavailability of poorly soluble drugs, addressing a critical challenge in oral drug formulation. Moreover, tannic acid-coated nanoparticles exhibit improved mucoadhesion, prolonging drug retention at target sites such as the gastrointestinal tract. These innovations align with the pharmaceutical industry's push for precision medicine, where tannic acid's biodegradability and biocompatibility offer distinct advantages. Recent patents also underscore its utility in transdermal patches and wound healing formulations, catering to the rising demand for non-invasive therapies.

Tannic Acid (1401-55-4) and Anti-Inflammatory Research

Inflammation-mediated diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), have driven research into tannic acid's (1401-55-4) therapeutic potential. Its COX-2 inhibition and NF-κB pathway modulation mechanisms have been validated in preclinical models, reducing pro-inflammatory cytokine production. Notably, tannic acid's synergy with conventional drugs like methotrexate suggests its role as an adjunct therapy to minimize side effects. Consumer interest in natural anti-inflammatory agents has surged, with tannic acid emerging as a candidate for functional foods and dietary supplements. However, challenges in standardizing its bioavailability persist, prompting studies on nanocapsulation techniques to optimize dosing. Clinicians and researchers alike emphasize the need for further human trials to translate these findings into clinical practice.

Tannic Acid (1401-55-4) in Cosmeceuticals and Skin Care

The cosmeceutical industry has embraced tannic acid (1401-55-4) for its anti-aging and skin-protective properties. Its free radical scavenging capacity combats oxidative stress, a key contributor to wrinkles and hyperpigmentation. Formulations containing tannic acid demonstrate UV-protective effects, rivaling synthetic sunscreens while being environmentally sustainable. Moreover, its astringent qualities make it ideal for acne treatments, reducing sebum production and bacterial load. Market trends reflect growing consumer preference for plant-derived actives, with tannic acid featuring in serums, masks, and anti-pollution creams. Regulatory approvals for its use in organic cosmetics further bolster its commercial viability, though stability in formulations remains an area of active research.

Future Prospects of Tannic Acid (1401-55-4) in Biomedicine

The trajectory of tannic acid (1401-55-4) research points toward multidisciplinary applications. Emerging studies investigate its potential in neuroprotection, with preliminary data suggesting benefits in Alzheimer's disease by inhibiting amyloid-beta aggregation. Its prebiotic effects on gut microbiota also open avenues for metabolic disorder management. Collaborative efforts between chemists and clinicians aim to overcome challenges like batch variability in natural extracts through synthetic biology approaches. As the demand for sustainable therapeutics grows, tannic acid's eco-friendly extraction and multifunctionality position it at the forefront of green pharmacy innovations. Investment in patented derivatives and combination therapies is expected to accelerate, solidifying its role in next-generation healthcare solutions.